ethyl 2-(1-methanesulfonylpiperidine-4-amido)benzoate

• IUPAC Name: ethyl 2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]benzoate
• InChI: InChI=1S/C16H22N2O5S/c1-3-23-16(20)13-6-4-5-7-14(13)17-15(19)12-8-10-18(11-9-12)24(2,21)22/h4-7,12H,3,8-11H2,1-2H3,(H,17,19)
• InChI Key: CKEYTGUBSKPYSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol

Description

Ethyl 2-(1-methanesulfonylpiperidine-4-amido)benzoate is an organic compound that belongs to the class of esters. This compound is characterized by the presence of a benzoate ester linked to a piperidine ring, which is further substituted with a methanesulfonyl group. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-(1-methanesulfonylpiperidine-4-amido)benzoate typically involves multiple steps. One common method starts with the preparation of the piperidine ring, which can be synthesized through cyclization reactions involving appropriate precursors. The methanesulfonyl group is then introduced via sulfonylation reactions using methanesulfonyl chloride. Finally, the esterification of the benzoic acid derivative with ethanol completes the synthesis.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(1-methanesulfonylpiperidine-4-amido)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert double bonds to single bonds.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

Ethyl 2-(1-methanesulfonylpiperidine-4-amido)benzoate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of ethyl 2-(1-methanesulfonylpiperidine-4-amido)benzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The methanesulfonyl group can act as an electrophile, facilitating the formation of covalent bonds with nucleophilic sites on proteins or other biomolecules. This interaction can modulate the activity of the target molecule, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Ethyl benzoate: A simpler ester with a similar benzoate structure but lacking the piperidine and methanesulfonyl groups.

Methanesulfonyl chloride: A reagent used in the synthesis of sulfonyl derivatives, including ethyl 2-(1-methanesulfonylpiperidine-4-amido)benzoate.

Piperidine: A six-membered nitrogen-containing ring that forms the core structure of the compound.

Uniqueness

This compound is unique due to the combination of its ester, piperidine, and methanesulfonyl functionalities. This unique structure imparts specific chemical and biological properties that are not observed in simpler compounds like ethyl benzoate or piperidine alone.